Cas no 1288997-74-9 (4-Nitro-6-(trifluoromethyl)nicotinaldehyde)

• Product Name: 4-Nitro-6-(trifluoromethyl)nicotinaldehyde
• CAS No: 1288997-74-9
• MF: C₇H₃F₃N₂O₃
• MW: 220.105531930923
• CID: 4907349
• Update Time: 2025-06-09

4-Nitro-6-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-6-(trifluoromethyl)nicotinaldehyde
• [N+](=O)([O-])C1=C(C=NC(=C1)C(F)(F)F)C=O

• Inchi： 1S/C7H3F3N2O3/c8-7(9,10)6-1-5(12(14)15)4(3-13)2-11-6/h1-3H
• InChI Key： SUQPWDZUVKGCSC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C=O)=CN=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 1.1
• Topological Polar Surface Area: 75.8

Additional information on 4-Nitro-6-(trifluoromethyl)nicotinaldehyde

Recent Advances in the Application of 4-Nitro-6-(trifluoromethyl)nicotinaldehyde (CAS: 1288997-74-9) in Chemical Biology and Pharmaceutical Research

The compound 4-Nitro-6-(trifluoromethyl)nicotinaldehyde (CAS: 1288997-74-9) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This heterocyclic aldehyde derivative, featuring both nitro and trifluoromethyl functional groups, has demonstrated significant potential in the development of novel therapeutic agents and chemical probes. Recent studies have highlighted its unique reactivity profile and versatility in various synthetic transformations, making it a valuable building block for medicinal chemistry applications.

Structural analysis of 4-Nitro-6-(trifluoromethyl)nicotinaldehyde reveals that the electron-withdrawing nitro group at the 4-position and the trifluoromethyl group at the 6-position create a highly polarized system that facilitates nucleophilic addition reactions at the aldehyde functionality. This characteristic has been exploited in several recent synthetic methodologies, particularly in the construction of complex heterocyclic scaffolds with potential biological activity. The compound's molecular weight of 220.11 g/mol and its specific physicochemical properties make it particularly suitable for drug discovery applications where both lipophilicity and electronic effects need to be carefully balanced.

In the context of pharmaceutical research, 4-Nitro-6-(trifluoromethyl)nicotinaldehyde has been employed as a crucial intermediate in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in developing selective JAK3 inhibitors, where the aldehyde functionality served as an anchor point for structure-activity relationship exploration. The trifluoromethyl group was found to significantly enhance metabolic stability while maintaining target affinity, addressing a common challenge in kinase inhibitor development.

Chemical biology applications have also benefited from this compound's unique properties. Researchers at several institutions have utilized 4-Nitro-6-(trifluoromethyl)nicotinaldehyde as a starting material for the development of fluorescent probes targeting specific enzymatic activities. The nitro group's ability to participate in photoinduced electron transfer (PET) quenching mechanisms, combined with the aldehyde's reactivity, has enabled the creation of turn-on fluorescent sensors for various biological targets.

Recent synthetic innovations have expanded the utility of this compound beyond traditional medicinal chemistry. A 2024 publication in Organic Letters described a novel palladium-catalyzed coupling reaction using 4-Nitro-6-(trifluoromethyl)nicotinaldehyde as a substrate, enabling the efficient construction of highly functionalized pyridine derivatives. This methodology has opened new avenues for the rapid assembly of compound libraries for high-throughput screening in drug discovery programs.

The safety profile and handling considerations for 4-Nitro-6-(trifluoromethyl)nicotinaldehyde have been the subject of recent investigations. While generally stable under standard laboratory conditions, studies have shown that proper storage at 2-8°C under inert atmosphere is recommended to maintain long-term stability. The compound's potential irritant properties warrant appropriate personal protective equipment during handling, as indicated in recent material safety data sheet updates from major chemical suppliers.

Looking forward, the unique combination of functional groups in 4-Nitro-6-(trifluoromethyl)nicotinaldehyde positions it as a promising candidate for further exploration in multiple areas of pharmaceutical research. Current investigations are focusing on its potential in covalent inhibitor design, where the aldehyde group could serve as an electrophilic warhead, and in the development of novel PET radiotracers leveraging the nitro group's properties. As synthetic methodologies continue to evolve, this compound is expected to play an increasingly important role in addressing current challenges in drug discovery and chemical biology.